2-Propanone, 1,1-diphenyl-1-ethoxy-3-(1-pyrrolidinyl)-, hydrobromide

• CAS No.: 85603-38-9
• Molecular Formula: C21H26BrNO2
• Molecular Weight: 404.3 g/mol
• IUPAC Name: 1-ethoxy-1,1-diphenyl-3-pyrrolidin-1-ylpropan-2-one;hydrobromide
• InChI: InChI=1S/C21H25NO2.BrH/c1-2-24-21(18-11-5-3-6-12-18,19-13-7-4-8-14-19)20(23)17-22-15-9-10-16-22;/h3-8,11-14H,2,9-10,15-17H2,1H3;1H
• InChI Key: XFMFTNYLXJYKEX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C1=CC=CC=C1)(C2=CC=CC=C2)C(=O)CN3CCCC3.Br

Description

2-Propanone, 1,1-diphenyl-1-ethoxy-3-(1-pyrrolidinyl)-, hydrobromide is a chemical compound with a complex structure that includes a pyrrolidine ring, diphenyl groups, and an ethoxy group

Preparation Methods

The synthesis of 2-Propanone, 1,1-diphenyl-1-ethoxy-3-(1-pyrrolidinyl)-, hydrobromide typically involves multiple steps. The synthetic route often starts with the preparation of the core structure, followed by the introduction of the pyrrolidine ring and the ethoxy group. The reaction conditions usually require specific reagents and catalysts to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs .

Chemical Reactions Analysis

2-Propanone, 1,1-diphenyl-1-ethoxy-3-(1-pyrrolidinyl)-, hydrobromide can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications In chemistry, it is used as a reagent in organic synthesis and as a reference compound in analytical studies In biology, it may be used to study the effects of specific chemical modifications on biological systemsAdditionally, it may be used in industrial processes where its unique chemical properties are advantageous .

Mechanism of Action

The mechanism of action of 2-Propanone, 1,1-diphenyl-1-ethoxy-3-(1-pyrrolidinyl)-, hydrobromide involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

When compared to other similar compounds, 2-Propanone, 1,1-diphenyl-1-ethoxy-3-(1-pyrrolidinyl)-, hydrobromide stands out due to its unique combination of structural features. Similar compounds may include other derivatives of 2-propanone with different substituents or modifications. The presence of the pyrrolidine ring and the ethoxy group in this compound may confer distinct chemical and biological properties that differentiate it from other related compounds .